Cas no 1058220-18-0 (4-phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]oxane-4-carboxamide)

• Product Name: 4-phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]oxane-4-carboxamide
• CAS No: 1058220-18-0
• MF: C₂₅H₂₄N₂O₃S
• MW: 432.534665107727
• CID: 6263428
• PubChem ID: 25850905
• Update Time: 2025-05-24

4-phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]oxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]oxane-4-carboxamide
• 4-phenyl-N-(1-(thiophene-2-carbonyl)indolin-6-yl)tetrahydro-2H-pyran-4-carboxamide
• VU0635529-1
• F5098-0119
• AKOS024498014
• 4-phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydroindol-6-yl]oxane-4-carboxamide
• 1058220-18-0

• Inchi： 1S/C25H24N2O3S/c28-23(22-7-4-16-31-22)27-13-10-18-8-9-20(17-21(18)27)26-24(29)25(11-14-30-15-12-25)19-5-2-1-3-6-19/h1-9,16-17H,10-15H2,(H,26,29)
• InChI Key： UZULSGSWJKCUCG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1CCC2C=CC(=CC1=2)NC(C1(C2C=CC=CC=2)CCOCC1)=O)=O

Computed Properties

• Exact Mass: 432.15076381g/mol
• Monoisotopic Mass: 432.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 86.9Ų

Additional information on 4-phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]oxane-4-carboxamide

Comprehensive Overview of 4-phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]oxane-4-carboxamide (CAS No. 1058220-18-0)

The compound 4-phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]oxane-4-carboxamide (CAS No. 1058220-18-0) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique combination of phenyl, thiophene, and indole moieties, this compound exhibits potential pharmacological properties, making it a subject of interest for researchers exploring novel therapeutic agents. Its molecular structure and synthetic pathway have been extensively studied to understand its bioactivity and mechanism of action.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine and personalized treatment. The compound 4-phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]oxane-4-carboxamide aligns with these trends, as its structural features suggest potential applications in modulating specific biological pathways. Researchers are particularly intrigued by its binding affinity to certain enzyme targets, which could pave the way for its use in treating various chronic diseases.

The synthesis of 4-phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]oxane-4-carboxamide involves a multi-step process, often requiring high-yield reactions and chiral resolution techniques. Its CAS No. 1058220-18-0 serves as a unique identifier in chemical databases, facilitating its retrieval for research purposes. The compound's solubility, stability, and pharmacokinetic properties are critical factors under investigation, as they determine its suitability for in vivo studies and eventual clinical trials.

One of the most frequently searched questions related to this compound is its potential role in cancer therapy. Preliminary studies suggest that 4-phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]oxane-4-carboxamide may interact with kinase enzymes, which are often overexpressed in tumor cells. This has led to speculation about its utility as a tyrosine kinase inhibitor, a class of drugs widely used in oncology. However, further preclinical validation is necessary to confirm these hypotheses.

Another area of interest is the compound's potential application in neurodegenerative diseases. The indole scaffold, a common feature in many CNS-active drugs, raises questions about whether 4-phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]oxane-4-carboxamide could cross the blood-brain barrier and exert neuroprotective effects. Researchers are also exploring its anti-inflammatory properties, which could be relevant for conditions like Alzheimer's disease and multiple sclerosis.

From a chemical perspective, the compound's stereochemistry and conformational flexibility play a crucial role in its biological activity. The presence of both aromatic and heterocyclic rings contributes to its molecular interactions, while the oxane moiety may influence its metabolic stability. These attributes make 4-phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]oxane-4-carboxamide a fascinating subject for computational chemistry and molecular modeling studies.

In the context of drug development, the compound's patent status and intellectual property landscape are also of great interest. Companies and academic institutions are actively investigating its derivatives and analogues to optimize its therapeutic index. The growing body of literature on CAS No. 1058220-18-0 reflects its potential as a lead compound in the discovery of next-generation pharmaceuticals.

As the scientific community continues to explore the applications of 4-phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]oxane-4-carboxamide, it is essential to address common queries such as its safety profile, toxicity data, and regulatory considerations. While early results are promising, rigorous toxicological studies must be conducted to ensure its suitability for human use. Additionally, the compound's scale-up synthesis and cost-effectiveness will be critical factors in its commercial viability.

In summary, 4-phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]oxane-4-carboxamide (CAS No. 1058220-18-0) represents a compelling area of research at the intersection of medicinal chemistry, pharmacology, and drug discovery. Its multifaceted properties and potential therapeutic applications make it a valuable candidate for further investigation, aligning with the broader goals of advancing biomedical science and improving patient outcomes.